Cas no 148453-64-9 (2-Oxazolidinethione,3,4-dimethyl-)
148453-64-9 structure
Product Name:2-Oxazolidinethione,3,4-dimethyl-
CAS No:148453-64-9
MF:C5H9NOS
MW:131.196059942245
CID:100497
PubChem ID:21641977
Update Time:2025-04-18
2-Oxazolidinethione,3,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxazolidinethione,3,4-dimethyl-
- 2-Oxazolidinethione,3,4-dimethyl-(9CI)
- 3,4-Dimethyl-1,3-oxazolidine-2-thione
- 148453-64-9
-
- Inchi: 1S/C5H9NOS/c1-4-3-7-5(8)6(4)2/h4H,3H2,1-2H3
- InChI Key: DGZYLRMITQAHTA-UHFFFAOYSA-N
- SMILES: S=C1N(C)C(C)CO1
Computed Properties
- Exact Mass: 131.04057
- Monoisotopic Mass: 131.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 44.6Ų
Experimental Properties
- PSA: 12.47
2-Oxazolidinethione,3,4-dimethyl- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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